2-[(4-nitrobenzyl)oxy]naphthalene

• IUPAC Name: 2-[(4-nitrophenyl)methoxy]naphthalene
• InChI: InChI=1S/C17H13NO3/c19-18(20)16-8-5-13(6-9-16)12-21-17-10-7-14-3-1-2-4-15(14)11-17/h1-11H,12H2
• InChI Key: UPJRHCOEGARJTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol

Description

2-[(4-Nitrobenzyl)oxy]naphthalene is a naphthalene derivative featuring a 4-nitrobenzyl group attached via an ether linkage at the 2-position of the naphthalene ring. The nitro group at the para position of the benzyl moiety introduces strong electron-withdrawing effects, influencing the compound’s electronic properties, stability, and reactivity. This compound is typically synthesized through nucleophilic substitution reactions involving 2-naphthol and 4-nitrobenzyl halides under basic conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences and similarities between 2-[(4-nitrobenzyl)oxy]naphthalene and related compounds:

Compound Name	Core Structure	Substituents	Key Properties/Applications	Synthesis Method
2-[(4-Nitrobenzyl)oxy]naphthalene	Naphthalene	4-Nitrobenzyl ether at C2	High polarity, potential intermediates	Etherification of 2-naphthol
2-(4-Nitrobenzyl)naphthalene (CAS 3042-62-4)	Naphthalene	4-Nitrobenzyl at C2 (direct C–C bond)	Higher lipophilicity	Friedel-Crafts alkylation
1,4-Bis(2-benzoxazolyl)naphthalene (C.I.367)	Naphthalene	Benzoxazolyl groups at C1 and C4	Fluorescent brightener in plastics	Condensation reactions
4-(Benzyloxy)naphthalene-2-carbaldehyde (CAS 851077-04-8)	Naphthalene	Benzyl ether at C4, aldehyde at C2	Pharmaceutical intermediate	Sequential etherification/oxidation
1-Methoxy-4-nitro naphthalene (CAS N/A)	Naphthalene	Methoxy at C1, nitro at C4	UV/Vis absorption studies	Nitration of methoxynaphthalene

Key Observations:

Substituent Effects: The ether linkage in 2-[(4-nitrobenzyl)oxy]naphthalene enhances polarity compared to direct C–C bonded analogs like 2-(4-nitrobenzyl)naphthalene, which may exhibit higher solubility in organic solvents .

Synthetic Routes :

• Ether derivatives (e.g., 2-[(4-nitrobenzyl)oxy]naphthalene) are synthesized via base-mediated nucleophilic substitution (e.g., K₂CO₃ in DMF), as seen in propargyl ether synthesis .
• Direct benzylation (e.g., 2-(4-nitrobenzyl)naphthalene) may require Friedel-Crafts alkylation or radical-mediated pathways .